Cas no 15031-89-7 (1,4,6-trimethyl-1,2-dihydropyridin-2-one)

1,4,6-Trimethyl-1,2-dihydropyridin-2-one is a heterocyclic organic compound featuring a dihydropyridinone core with methyl substitutions at the 1, 4, and 6 positions. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich dihydropyridinone scaffold facilitates selective functionalization, enabling applications in the development of bioactive molecules. The compound’s defined regiochemistry and consistent purity ensure reliable performance in complex reactions, such as cyclizations and cross-coupling processes. Its stability under standard conditions allows for straightforward handling and storage, while its synthetic versatility supports diverse research and industrial applications.
1,4,6-trimethyl-1,2-dihydropyridin-2-one structure
15031-89-7 structure
Product Name:1,4,6-trimethyl-1,2-dihydropyridin-2-one
CAS No:15031-89-7
MF:C8H11NO
MW:137.179042100906
MDL:MFCD30488959
CID:1325579
PubChem ID:586244
Update Time:2025-06-07

1,4,6-trimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 1,4,6-trimethyl-
    • 1,4,6-trimethylpyridin-2-one
    • 1,4,6-Trimethylpyridine-2(1H)-one
    • 1,4,6-Trimethyl-2(1H)-pyridone
    • 1,4,6-trimethyl-1,2-dihydropyridin-2-one
    • 1,4,6-Trimethyl-2-pyridone
    • DTXSID70342964
    • 15031-89-7
    • 2(1H)-Pyridone, 1,4,6-trimethyl-
    • SCHEMBL8521071
    • 1,4,6-Trimethyl-2(1H)-pyridinone #
    • OZILNWNVMNXBDY-UHFFFAOYSA-N
    • EN300-328844
    • MDL: MFCD30488959
    • Inchi: 1S/C8H11NO/c1-6-4-7(2)9(3)8(10)5-6/h4-5H,1-3H3
    • InChI Key: OZILNWNVMNXBDY-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C=C(C)N1C

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

1,4,6-trimethyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-328844-0.05g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
0.05g
$1261.0 2025-03-18
Enamine
EN300-328844-0.1g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
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$1320.0 2025-03-18
Enamine
EN300-328844-0.25g
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15031-89-7 95.0%
0.25g
$1381.0 2025-03-18
Enamine
EN300-328844-0.5g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
0.5g
$1440.0 2025-03-18
Enamine
EN300-328844-1.0g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
1.0g
$1500.0 2025-03-18
Enamine
EN300-328844-2.5g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
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$2940.0 2025-03-18
Enamine
EN300-328844-5.0g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
5.0g
$4349.0 2025-03-18
Enamine
EN300-328844-10.0g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7 95.0%
10.0g
$6450.0 2025-03-18
Enamine
EN300-328844-1g
1,4,6-trimethyl-1,2-dihydropyridin-2-one
15031-89-7
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$1500.0 2023-09-04
Enamine
EN300-328844-5g
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15031-89-7
5g
$4349.0 2023-09-04
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